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Compound of Interest

1-(2-fluorobenzyl)-1H-indole-6-
Compound Name:

carbaldehyde
CAS No.: 944893-43-0
Cat. No.: B2388467

Get Quote

\ J

CAS Number: 192997-17-4 Molecular Formula: CieH12FNO Molecular Weight: 253.27 g/mol

Introduction & Structural Significance[1]

In medicinal chemistry, the indole-6-carbaldehyde core serves as a versatile "handle" for
extending molecular complexity. Unlike the more common indole-3-carbaldehyde, the 6-
position aldehyde preserves the nucleophilic C3 position for subsequent functionalization (e.g.,
Vilsmeier-Haack formylation or Friedel-Crafts acylation), allowing for the construction of 3,6-
disubstituted indoles found in multi-target kinase inhibitors.

The N-(2-fluorobenzyl) moiety is a privileged pharmacophore. The ortho-fluorine atom exerts a
specific electronic effect (inductive withdrawal) and a steric effect that influences the
conformation of the benzyl group relative to the indole plane, often improving metabolic stability
against P450 oxidation at the benzylic carbon.

Synthesis Pathway & Experimental Protocol
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To ensure high regioselectivity (N1-alkylation vs. C3-alkylation), the synthesis utilizes a soft
base in a polar aprotic solvent.

Reaction Logic

The N-H proton of 1H-indole-6-carbaldehyde (pKa ~16) is deprotonated to form an indolyl
anion. This ambient nucleophile attacks the electrophilic benzylic carbon of 2-fluorobenzyl
bromide.

 Critical Control Point: The aldehyde at C6 is electron-withdrawing, which increases the
acidity of the N-H proton compared to unsubstituted indole, facilitating deprotonation.
However, it also deactivates the ring, reducing the risk of side reactions at C3.

Visualization of Synthesis Workflow
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Figure 1: Reaction workflow for the regioselective N-alkylation of indole-6-carbaldehyde.

Step-by-Step Protocol

o Preparation: Charge a flame-dried round-bottom flask with 1H-indole-6-carbaldehyde (1.0
eq) and anhydrous DMF (0.2 M concentration).

o Deprotonation: Cool to 0°C. Add Cesium Carbonate (Cs2COs3) (2.0 eq) or Sodium Hydride
(NaH) (1.2 eq, 60% dispersion). Stir for 30 minutes to ensure anion formation.

o Note: Cs2COs is preferred for milder conditions and higher N/C selectivity.

o Alkylation: Add 2-fluorobenzyl bromide (1.1 eq) dropwise.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b2388467/docs?utm_src=pdf-body-img#technical-characterization-guide-1-2-fluorobenzyl-1h-indole-6-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2388467?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Reaction: Allow to warm to Room Temperature (RT) and stir for 3—4 hours. Monitor by TLC
(Hexane/EtOAc 7:3).

o Workup: Quench with ice water. The product often precipitates. If solid, filter and wash with
water. If oil, extract with EtOAc, wash with LIiCl (5% aq) to remove DMF, then brine.

 Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (SiOz,
0-30% EtOAc in Hexanes).

Spectroscopic Characterization

This section details the expected spectral data derived from the structural logic of the molecule.

Nuclear Magnetic Resonance (NMR)

The 2-fluorobenzyl group introduces characteristic splitting patterns due to *H-°F coupling.

'H NMR (500 MHz, DMSO-ds or CDCls)
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19F NMR (470 MHz, CDCIs)
e Signal: ~-118.0 ppm (multiplet).

» Diagnostic Value: Presence of a single fluorine peak confirms the incorporation of the benzyl
group.

Mass Spectrometry (ESI-MS)

¢ lonization Mode: Positive (+).
e Molecular lon [M+H]*: 254.28 m/z.
» Fragmentation Pattern:
o Loss of CO (28 Da) is common in aldehydes.

o Tropylium ion formation: Cleavage at the benzylic C-N bond yields the 2-fluorobenzyl
cation (m/z ~109).

Infrared Spectroscopy (FT-IR)

e C=0 Stretch: 1680-1695 cm~1 (Strong, sharp). Indicates the conjugated aldehyde.[1][2]
o C-F Stretch: 1220-1250 cm~1 (Strong).

e C-H Stretch (Aldehyde): 2720 & 2820 cm~! (Fermi doublet).

Quality Control & Impurity Profiling

When characterizing this material for drug development, specific impurities must be monitored.

Regioselectivity Check (N1 vs C3)

While N1-alkylation is favored, C3-alkylation is a potential impurity.
« Differentiation:

o N1-Product: H-2 proton is present (singlet/doublet ~7.65 ppm).
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o C3-Impurity: H-2 proton shifts significantly or disappears if bis-alkylation occurs (rare).

o HMBC: The N-CH: protons (5.52 ppm) will show a correlation to Indole C2 (approx 130
ppm) and C7a (approx 136 ppm).

Analytical Visualization (DOT)

Crude Reaction Mixture

1H NMR Check 19F NMR Check
Confirm Fluorine Incorporation
P (= Z)
Is H-2 (~7.65 ppm) present? (-118 ppm)

Yes No

N-Alkylated (Correct) C-Alkylated (Impurity)

Click to download full resolution via product page

Figure 2: Logical flow for spectroscopic validation of the product structure.

Storage and Stability

« State: Off-white to pale yellow solid.

» Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). Aldehydes are susceptible
to oxidation to carboxylic acids (Indole-6-carboxylic acid derivative) upon prolonged
exposure to air.
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isomer reference for physicochemical baseline). Link

e PubChem.1H-Indole-6-carboxaldehyde Compound Summary. National Library of Medicine.
Link

e ChemicalBook.Indole-6-carboxaldehyde Synthesis and Properties.Link

e BenchChem.Spectroscopic Profile of Indole Carbaldehydes.Link

* MDPI.Synthesis and Molecular Characterization of Indole-Based Chemical Entities.
Molecules, 2023.[3] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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